Cas no 844470-82-2 ((S)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride)

• Product Name: (S)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride
• CAS No: 844470-82-2
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD22371843
• CID: 836477
• PubChem ID: 53484769
• Update Time: 2025-10-25

(S)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Cyclopropyl(2-fluorophenyl)methanamine hydrochloride
• (1S)CYCLOPROPYL(2-FLUOROPHENYL)METHYLAMINE-HCL
• (S)-cyclopropyl-(2-fluorophenyl)methanamine,hydrochloride
• Benzenemethanamine, a-cyclopropyl-2-fluoro-, hydrochloride, (aS)-
• (S)-cyclopropyl(2-fluorophenyl)methanamine-HCl
• (S)-Cyclopropyl(2-fluorophenyl)methanaminehydrochloride
• ZERUEQOFZLOJJX-PPHPATTJSA-N
• 2971AC
• ST2401690
• AB0000411
• AX8228069
• (S)-Cyclopropyl(2-fluorophenyl)methanamine HCl
• (1S)-CYCLOPROPYL(2-FLUOROPHENYL)METHYLAMINE hydrochloride
• (S)-1
• (S)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride
• DTXSID70704205
• AKOS015923134
• AKOS016000714
• (1S)-1-CYCLOPROPYL-1-(2-FLUOROPHENYL)METHANAMINE HYDROCHLORIDE
• Y10276
• MFCD22371843
• SCHEMBL16292824
• (S)-1-Cyclopropyl-1-(2-fluorophenyl)methanamine--hydrogen chloride (1/1)
• DS-17820
• (1S)-cycloPROPYL(2-FLUOROPHENYL)METHYLAMINE HCl
• 844470-82-2
• CS-0156732
• DS-019353

• MDL： MFCD22371843
• Inchi： 1S/C10H12FN.ClH/c11-9-4-2-1-3-8(9)10(12)7-5-6-7;/h1-4,7,10H,5-6,12H2;1H/t10-;/m0./s1
• InChI Key： ZERUEQOFZLOJJX-PPHPATTJSA-N
• SMILES： Cl.FC1C=CC=CC=1[C@H](C1CC1)N

Computed Properties

• Exact Mass: 201.07200
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.73780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (S)-cyclopropyl-(2-fluorophenyl)methanamine;hydrochloride

(S)-Cyclopropyl-(2-Fluorophenyl)Methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 844470-82-2, commonly referred to as (S)-cyclopropyl-(2-fluorophenyl)methanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (S)-cyclopropyl group and the (2-fluorophenyl) substituent play pivotal roles in determining its chemical behavior and biological activity.

Recent studies have highlighted the importance of stereochemistry in the synthesis and activity of this compound. The (S)-configuration at the chiral center is crucial for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in this molecule, providing deeper insights into its molecular interactions.

The synthesis of (S)-cyclopropyl-(2-fluorophenyl)methanamine hydrochloride involves a multi-step process that includes alkylation, cyclization, and stereochemical control. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving high enantiomeric excess (ee) during the synthesis. These methods not only enhance the efficiency of the reaction but also ensure the scalability of the process for industrial applications.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models. Studies have demonstrated its potential as a modulator of various biological targets, including ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets is influenced by the electronic properties of the (2-fluorophenyl) group, which introduces a unique electronic environment conducive to receptor binding.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form ensures consistent dosing and bioavailability, making it a favorable candidate for further clinical development. Recent research has also explored its metabolic stability in vivo, revealing that it undergoes minimal off-target effects, which is a critical factor for drug safety.

In terms of toxicity studies, (S)-cyclopropyl-(2-fluorophenyl)methanamine hydrochloride has shown a favorable safety profile in acute and chronic toxicity models. These findings underscore its potential as a therapeutic agent with minimal adverse effects. However, ongoing research is focused on optimizing its pharmacokinetic properties to further enhance its efficacy and reduce potential side effects.

Looking ahead, the development of this compound holds promise for treating various therapeutic areas, including central nervous system disorders and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials. The integration of computational chemistry tools with experimental validation will play a key role in refining its therapeutic potential.

In conclusion, (S)-cyclopropyl-(2-fluorophenyl)methanamine hydrochloride represents a compelling example of how stereochemistry and molecular design can be leveraged to develop innovative pharmaceuticals. With continued research and development, this compound has the potential to make a significant impact in the field of medicine.